1,5-Diamino-4,8-dihydroxyanthraquinone

• IUPAC Name: 1,5-diamino-4,8-dihydroxyanthracene-9,10-dione
• InChI: InChI=1S/C14H10N2O4/c15-5-1-3-7(17)11-9(5)13(19)12-8(18)4-2-6(16)10(12)14(11)20/h1-4,17-18H,15-16H2
• InChI Key: HSYLKWSCFRLSKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)N)O)O
• Molecular Formula: C14H10N2O4
• DSSTOX Substance ID: DTXSID1051727
• Molecular Weight: 270.24 g/mol
• CAS No.: 145-49-3, 52365-48-7

Description

1,5-Diamino-4,8-dihydroxyanthraquinone is a useful research compound. Its molecular formula is C14H10N2O4 and its molecular weight is 270.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 144052. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Pigment Synthesis : 1,5-Diamino-4,8-dihydroxyanthraquinone has been used as a precursor for synthesizing bisazo pigments. It's effective in the tetrazotization process, essential for developing pigments used in various applications (Law, Kaplan, & Tarnawskyj, 1991).

• Liquid Crystal Dichroic Dyes : This compound is involved in synthesizing anthraquinones used as liquid crystal dichroic dyes. These dyes are valuable in guest-host liquid crystal display technology due to their specific properties like UV maximum reaching up to 580nm and high order parameter (Xiaolian, Zongying, & Yi, 2010).

• Dyes for Synthetic Polymer Fibres : Brominated derivatives of 1,5-Diamino-4,8-dihydroxyanthraquinones have been synthesized, exhibiting desirable dyeing and fastness properties on polyester fibers. Such dyes offer a range of shades and are important in textile applications (Peters & Tenny, 2008).

• Polymer Chemistry : This compound is used in the preparation of polyanthraquinones, which exhibit properties like piezochromism and conductivity. These polymers are important in the development of materials with unique mechanical and electrical properties (Yamamoto et al., 2003).

• Pharmaceutical Applications : Studies have explored the use of this compound derivatives for their cytotoxic activity against cancer cells. These derivatives are promising in developing new anticancer drugs (Nor et al., 2013).

Safety and Hazards

1,5-Diamino-4,8-dihydroxyanthraquinone is a poison by intravenous route and an eye irritant. Mutation data has been reported. When heated to decomposition, it emits toxic fumes of NOx. It is recommended to use appropriate protective gloves, glasses, and clothing to avoid inhalation, ingestion, or skin absorption. It should be handled in a well-ventilated area to avoid inhaling gas or dust.

Future Directions

1,5-Diamino-4,8-dihydroxyanthraquinone has been used to prepare a novel electrode material, DHAQ grafted nitrogen-doped graphene aerogel (DHAQ-NGA), by a simple hydrothermal method. This material shows promise for use in supercapacitors, indicating potential future directions in energy storage applications.

Mechanism of Action

Target of Action

Anthraquinone derivatives are known to interact with various biological targets, including enzymes and receptors, which play crucial roles in cellular processes .

Mode of Action

It’s known that anthraquinone derivatives can interact with their targets through various mechanisms, such as inhibition or activation of enzymes, modulation of receptor activity, or intercalation into dna .

Biochemical Pathways

Anthraquinone derivatives can potentially influence multiple biochemical pathways depending on their specific targets .

Result of Action

Anthraquinone derivatives can have various effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 1,5-Diamino-4,8-dihydroxyanthraquinone . These factors can include pH, temperature, presence of other molecules, and specific conditions within the cellular environment .

Biochemical Analysis

Cellular Effects

It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is thought to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies is currently lacking .

Dosage Effects in Animal Models

Studies on threshold effects, as well as toxic or adverse effects at high doses, are currently lacking .

Metabolic Pathways

The compound is thought to interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

The compound may interact with transporters or binding proteins, potentially affecting its localization or accumulation .

Subcellular Localization

The compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications .

Synthesis routes and methods

Procedure details

A 500 ml. electromagnetically stirred glass reactor was charged with 5.0 g (0.0151 mole) of 1,5-dinitro-4,8-dihydroxyanthraquinone, 100 g of a 4% aqueous solution of sodium hydroxide and 0.25 g of 5% palladium-carbon. The inside of the reactor was purged with hydrogen, and the 1,5-dinitro-4,8-dihydroxyanthraquinone was hydrogenated at 50° C. with stirring. In 5 hours, 0.0906 mole of hydrogen was absorbed, whereupon the reaction was stopped. The reaction mixture was filtered to separate the catalyst. The filtrate was oxidized with air with stirring at 20° to 30° C. for 2 hours, and then neutralized with 20% sulfuric acid to a pH of 2-3. The crystals precipitated were filtered, washed with water, and dried to afford 4.0 g of 1,5-diamino-4,8-dihydroxyanthraquinone in a yield of 97.8%.

Customer Q & A

Q1: What are the structural characteristics of 1,5-Diamino-4,8-dihydroxyanthraquinone and how can it be characterized?

A1: this compound is an anthraquinone derivative featuring two amino and two hydroxyl groups. While its exact molecular weight would depend on the specific salt or derivative, the base form has the molecular formula C₁₄H₁₀N₂O₄. Various spectroscopic techniques can be employed for characterization. For instance, CP MAS ¹³C-NMR studies have been used to analyze the tetrazotized products of this compound.

Q2: How does the structure of this compound relate to its solubility and what are its implications for applications?

A2: The solubility of this compound is influenced by the presence of its amino and hydroxyl groups. It exhibits solubility in cresylic acid, particularly when part of polyimides synthesized using benzophenone dianhydride (BPDA). This solubility is attributed to factors like symmetry, hydrogen bonding capacity, and solubility parameters. Notably, this compound significantly contributes to the solubility of BPDA-based polyimides. This solubility characteristic makes these polyimides potentially suitable for applications requiring specific solvent compatibility.

Q3: Can this compound be used to create materials with specific optical properties?

A3: Yes, this compound serves as a precursor for synthesizing red fluorescent carbon dots (R-CDs) with emission at 635 nm. The red fluorescence arises from the expanded, hybrid sp2 domain resembling an indanthrone tannin structure, originating from the DDAQ precursor. This property renders these R-CDs potentially valuable for applications like bioimaging and dual-mode sensing of substances like Fe3+ and glyphosate.

Q4: How does this compound participate in chemical reactions?

A4: this compound undergoes a unique Friedel-Crafts arylation reaction. When its 3,7-disulphonic acid derivative interacts with phenols or anisole in concentrated sulfuric acid containing boric acid, arylation occurs. The aryl group is added specifically ortho to the amino group and trans to the sulphonic acid group. This stereospecific reaction is a key aspect of its chemical reactivity.

Q5: What is the significance of N-methylated derivatives of this compound?

A5: N-methylated derivatives of this compound, alongside those of 1,8-diamino-4,5-dihydroxyanthraquinone, are recognized as blue dyes for synthetic polymer fibers. The degree of methylation influences the color of these dyes. Synthesizing various N-methylated derivatives allows for tailoring their color properties, making them useful in dyeing applications within the textile industry.